Cas no 121428-48-6 (L-Valine,glycyl-L-alanyl-)

• Product Name: L-Valine,glycyl-L-alanyl-
• CAS No: 121428-48-6
• MF: C₁₀H₁₉N₃O₄
• MW: 245.275562524796
• CID: 151395
• PubChem ID: 129439
• Update Time: 2025-04-19

L-Valine,glycyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine,glycyl-L-alanyl-
• glycyl-alanyl-valine
• Gly-ala-val
• glycyl-L-alanyl-L-valine
• L-Valine, N-(N-glycyl-L-alanyl)-
• N-{2-[(2-Amino-1-hydroxyethylidene)amino]-1-hydroxypropylidene}valine
• (2S)-2-[[(2S)-2-[(2-aminoacetyl)amino]propanoyl]amino]-3-methylbutanoic acid
• DTXSID00923801
• CHEMBL3809958
• SCHEMBL4968369
• 121428-48-6
• BDBM50172792
• Glycylalanylvalin
• CHEBI:163444

• Inchi： 1S/C10H19N3O4/c1-5(2)8(10(16)17)13-9(15)6(3)12-7(14)4-11/h5-6,8H,4,11H2,1-3H3,(H,12,14)(H,13,15)(H,16,17)/t6-,8-/m0/s1
• InChI Key： JRDYDYXZKFNNRQ-XPUUQOCRSA-N
• SMILES： OC([C@H](C(C)C)NC([C@H](C)NC(CN)=O)=O)=O

Computed Properties

• Exact Mass: 245.13767
• Monoisotopic Mass: 245.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 121.52